1,2-Difluoro-3-hept-6-enoxybenzene
Overview
Description
1,2-Difluoro-3-hept-6-enoxybenzene is a chemical compound listed in the PubChem database It is known for its unique properties and potential applications in various fields of scientific research
Preparation Methods
Synthetic Routes: The synthesis of 1,2-Difluoro-3-hept-6-enoxybenzene may involve multi-step organic reactions, including condensation, cyclization, and functional group transformations.
Reaction Conditions: These reactions are usually carried out under controlled conditions, such as specific temperatures, pressures, and the use of catalysts to enhance reaction efficiency.
Industrial Production Methods: Industrial production of this compound may involve large-scale chemical processes, including batch or continuous flow reactions, to ensure consistent quality and yield.
Chemical Reactions Analysis
1,2-Difluoro-3-hept-6-enoxybenzene undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions involving this compound can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Substitution: Substitution reactions, where one functional group is replaced by another, can occur under specific conditions using reagents like halogens or nucleophiles.
Common Reagents and Conditions: The reactions typically require specific solvents, temperatures, and catalysts to proceed efficiently.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used, leading to a variety of derivatives with different properties.
Scientific Research Applications
1,2-Difluoro-3-hept-6-enoxybenzene has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in organic synthesis, enabling the formation of complex molecules and the study of reaction mechanisms.
Biology: The compound may be used in biological assays to investigate its effects on cellular processes and molecular interactions.
Medicine: Research into the potential therapeutic applications of this compound includes its use as a lead compound for drug development and its evaluation in preclinical studies.
Industry: In industrial settings, this compound may be utilized in the production of specialty chemicals, materials, and other products.
Mechanism of Action
The mechanism of action of 1,2-Difluoro-3-hept-6-enoxybenzene involves its interaction with specific molecular targets and pathways. While detailed information on its mechanism is not available, general principles include:
Molecular Targets: The compound may bind to specific proteins, enzymes, or receptors, modulating their activity and leading to various biological effects.
Pathways Involved: this compound may influence signaling pathways, metabolic processes, or gene expression, resulting in changes at the cellular and organismal levels.
Comparison with Similar Compounds
1,2-Difluoro-3-hept-6-enoxybenzene can be compared with other similar compounds to highlight its uniqueness:
Similar Compounds: Compounds with similar structures or functional groups may include those listed in the PubChem database as 2-D or 3-D neighbors.
Uniqueness: The unique properties of this compound, such as its specific reactivity, biological activity, or industrial applications, distinguish it from other compounds.
Properties
IUPAC Name |
1,2-difluoro-3-hept-6-enoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F2O/c1-2-3-4-5-6-10-16-12-9-7-8-11(14)13(12)15/h2,7-9H,1,3-6,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JASRNSAHZCOPKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCOC1=C(C(=CC=C1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCCCCCOC1=C(C(=CC=C1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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